3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole

• IUPAC Name: 3,5-dimethyl-1-(4-nitrophenyl)pyrazole
• InChI: InChI=1S/C11H11N3O2/c1-8-7-9(2)13(12-8)10-3-5-11(6-4-10)14(15)16/h3-7H,1-2H3
• InChI Key: ULPBJGVRVXWECP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C11H11N3O2
• DSSTOX Substance ID: DTXSID70291403
• Molecular Weight: 217.22 g/mol
• CAS RN: 13788-94-8

Description

3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole is a chemical compound that belongs to the class of pyrazoles, which are heterocyclic aromatic organic compounds featuring a five-membered ring with two adjacent nitrogen atoms. The compound is characterized by the presence of a nitro group attached to the phenyl ring, which can significantly influence its chemical and physical properties.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the reaction of hydrazines with 1,3-dicarbonyl compounds. In the case of 3,5-dimethyl-N-nitro-1H-pyrazole-1-carboxamidine, a new synthetic approach was developed by condensing 1-amino-2-nitroguanidine with pentane-2,4-dione under alkaline catalysis, which improved upon the known method using acetic acid . Another related compound, (E)-3-(3-(4-nitrophenyl)triaz-1-en-1-yl)-1H-pyrazole-4-carbonitrile, was synthesized using a green and straightforward procedure involving a coupling reaction between 4-nitrophenyl diazonium chloride and 5-aminopyrazole-4-carbonitrile .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often confirmed using spectroscopic methods such as IR, NMR, and X-ray diffraction. For instance, the structure of 1-(2-nitrobenzoyl)3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole was determined using these methods, and the molecular geometry was further analyzed using density functional theory (DFT) calculations . Similarly, the structure of (E)-3-(3-(4-nitrophenyl)triaz-1-en-1-yl)-1H-pyrazole-4-carbonitrile was confirmed by spectroscopic studies and theoretical calculations .

Chemical Reactions Analysis

Pyrazole derivatives can participate in various chemical reactions due to their reactive functional groups. For example, ruthenium(II) complexes of 4-arylazo-3,5-dimethylpyrazole were found to bind nitric oxide, resulting in an increase in fluorescence, indicating potential applications in NO photodelivery . The reactivity of these compounds can be influenced by the presence of electron-withdrawing or electron-donating groups, which affect the electron density and stability of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are closely related to their molecular structure. The presence of substituents such as nitro groups can affect the compound's basicity, as seen in the pKa measurements and theoretical calculations of 1-nitroaryl-4,5-dihydropyrazoles . Additionally, the small energy gap between the frontier molecular orbitals of 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid suggests nonlinear optical activity . The electronic properties, such as HOMO and LUMO energies, are also crucial in determining the chemical behavior and potential applications of these compounds .